Cas no 1807036-74-3 (Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate)

• Product Name: Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate
• CAS No: 1807036-74-3
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4870281
• Update Time: 2025-06-12

Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-8(15)4-6-9(16)5(11)3-7(14-6)10(12)13/h3,10,16H,2,4H2,1H3
• InChI Key： RPGAILRFJLAAAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate

Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1807036-74-3): A Comprehensive Overview

Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1807036-74-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxypyridine moiety, which collectively contribute to its diverse chemical properties and potential biological activities.

The significance of Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate lies in its potential applications as a building block for the synthesis of more complex molecules. In recent years, there has been a growing interest in the development of pyridine-based derivatives due to their wide-ranging biological activities. Pyridine derivatives are known to exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the hydroxypyridine group in this compound suggests its potential as an intermediate in the synthesis of drugs targeting these conditions.

One of the most compelling aspects of this compound is its structural versatility. The combination of a chloro substituent and a difluoromethyl group enhances its reactivity, making it a valuable candidate for further chemical modifications. These modifications can be tailored to optimize its biological activity and pharmacokinetic properties. For instance, the difluoromethyl group is known to improve metabolic stability and binding affinity, while the chloro group can serve as a handle for further functionalization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate with greater accuracy. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest that it may have therapeutic potential in treating conditions such as cancer, inflammation, and infectious diseases.

The synthesis of Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine core, followed by functionalization with chloro and difluoromethyl groups. The hydroxypyridine group is introduced through selective hydroxylation or oxidation reactions. Each step must be meticulously controlled to avoid side reactions that could compromise the final product's quality.

In the realm of drug discovery, Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate has been explored as a precursor for more complex molecules with enhanced biological activity. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The presence of both chloro and difluoromethyl groups makes it an ideal candidate for further derivatization into potent inhibitors targeting specific kinases involved in tumor growth and progression.

The compound's structural features also make it suitable for developing antiviral agents. The hydroxypyridine moiety can interact with viral proteases and polymerases, disrupting viral replication cycles. Additionally, the electron-withdrawing nature of the chloro and difluoromethyl groups can enhance binding affinity to biological targets, improving drug efficacy.

From a regulatory perspective, ensuring the safety and efficacy of compounds like Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate is paramount before they can be transitioned from laboratory research to clinical use. Rigorous testing is conducted to evaluate their toxicity profiles and pharmacokinetic properties. This includes in vitro assays to assess cell-based activity and in vivo studies to evaluate systemic effects.

The role of this compound in medicinal chemistry underscores the importance of innovative approaches in drug development. By leveraging its unique structural features, researchers can design novel molecules with improved therapeutic profiles. The integration of computational methods with traditional synthetic chemistry has accelerated the discovery process, enabling faster identification of promising candidates for further investigation.

In conclusion, Ethyl 4-chloro-6-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1807036-74-3) represents a significant advancement in pharmaceutical chemistry. Its potential as a versatile intermediate for synthesizing biologically active compounds makes it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow even further.